6-Bromo-2-oxoindoline-5-sulfonyl chloride

• Molecular Formula: C8H5BrClNO3S
• Molecular Weight: 310.55 g/mol
• IUPAC Name: 6-bromo-2-oxo-1,3-dihydroindole-5-sulfonyl chloride
• InChI: InChI=1S/C8H5BrClNO3S/c9-5-3-6-4(2-8(12)11-6)1-7(5)15(10,13)14/h1,3H,2H2,(H,11,12)
• InChI Key: LHNPSOIHVMOCLX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C(C=C2NC1=O)Br)S(=O)(=O)Cl

Description

6-Bromo-2-oxoindoline-5-sulfonyl chloride is a useful research compound. Its molecular formula is C8H5BrClNO3S and its molecular weight is 310.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chlorosulphonic acid (30 mL) is taken, cooled to 0° C. cooled and combined with 8 g of 6-bromoindolinone with vigorous stirring. The ice bath is removed and the mixture is stirred for a further 16 h at RT. The reaction mixture is slowly poured onto ice with vigorous stirring, the precipitate formed is filtered off and dried in the vacuum dryer. 6-Bromindolinone-5-sulphonyl chloride is obtained as crude product, which is further used directly.